Cas no 638214-65-0 (1-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethan-1-one)

• Product Name: 1-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethan-1-one
• CAS No: 638214-65-0
• MF: C₁₅H₂₁BO₄
• MW: 276.135844945908
• CID: 2190234
• PubChem ID: 58629863
• Update Time: 2024-10-28

1-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
• AMWRGILUMRPTIL-UHFFFAOYSA-N
• 1-[2-(Methyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
• 1-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethan-1-one
• 1-(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone
• 638214-65-0
• Z2050108586
• 1-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one
• 1-[2-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
• SCHEMBL4831364
• G72398
• CS-0368672
• DA-29969
• EN300-12611530

• Inchi： 1S/C15H21BO4/c1-10(17)12-8-7-11(9-13(12)18-6)16-19-14(2,3)15(4,5)20-16/h7-9H,1-6H3
• InChI Key： AMWRGILUMRPTIL-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(C)=O)=C(C=2)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 276.1532893g/mol
• Monoisotopic Mass: 276.1532893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones